Cas no 52120-94-2 (1,2-Propanediol, 3-(2-thiazolyloxy)-, (2R)-)

1,2-Propanediol, 3-(2-thiazolyloxy)-, (2R)- structure
52120-94-2 structure
Product Name:1,2-Propanediol, 3-(2-thiazolyloxy)-, (2R)-
CAS No:52120-94-2
MF:C6H9NO3S
MW:175.205560445786
CID:360557
PubChem ID:12529044
Update Time:2025-04-19

1,2-Propanediol, 3-(2-thiazolyloxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-(2-thiazolyloxy)-, (2R)-
    • (2R)-3-(1,3-thiazol-2-yloxy)propane-1,2-diol
    • SCHEMBL6481814
    • DTXSID70501453
    • (2R)-3-[(1,3-Thiazol-2-yl)oxy]propane-1,2-diol
    • 52120-94-2
    • Inchi: 1S/C6H9NO3S/c8-3-5(9)4-10-6-7-1-2-11-6/h1-2,5,8-9H,3-4H2/t5-/m1/s1
    • InChI Key: ZJRZJTLZCUGRFH-RXMQYKEDSA-N
    • SMILES: S1C=CN=C1OC[C@@H](CO)O

Computed Properties

  • Exact Mass: 175.03037
  • Monoisotopic Mass: 175.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 90.8Ų

Experimental Properties

  • PSA: 62.58
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